Cas no 1806964-23-7 (2-Amino-5-fluoro-3-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Amino-5-fluoro-3-(trifluoromethyl)benzaldehyde
• CAS No: 1806964-23-7
• MF: C₈H₅F₄NO
• MW: 207.125015974045
• CID: 4964140
• Update Time: 2025-05-25

2-Amino-5-fluoro-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluoro-3-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H5F4NO/c9-5-1-4(3-14)7(13)6(2-5)8(10,11)12/h1-3H,13H2
• InChI Key： JJOIOLQZNCFVDE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=O)C=1N)F)(F)F

Computed Properties

• Exact Mass: 207.03072643 g/mol
• Monoisotopic Mass: 207.03072643 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1
• Molecular Weight: 207.12

Additional information on 2-Amino-5-fluoro-3-(trifluoromethyl)benzaldehyde

Introduction to 2-Amino-5-fluoro-3-(trifluoromethyl)benzaldehyde (CAS No. 1806964-23-7) and Its Emerging Applications in Chemical Biology

2-Amino-5-fluoro-3-(trifluoromethyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806964-23-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde features a unique combination of functional groups, including an amino group, a fluorine atom, and a trifluoromethyl substituent, which endow it with distinct chemical properties and biological activities. The presence of these electron-withdrawing and electron-donating groups creates a molecule with high potential for further derivatization and application in drug discovery, material science, and synthetic chemistry.

The trifluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug molecules. Its incorporation into the benzaldehyde core of 2-amino-5-fluoro-3-(trifluoromethyl)benzaldehyde not only improves the compound's suitability for medicinal chemistry applications but also opens avenues for exploring its role in modulating biological pathways. Recent studies have highlighted the compound's potential as a precursor in the synthesis of novel bioactive molecules, including kinase inhibitors and antimicrobial agents.

In the realm of chemical biology, this compound has been investigated for its ability to interact with specific protein targets. The fluorine atom at the 5-position introduces additional electronic complexity, influencing both the reactivity and solubility of the molecule. This feature makes it an attractive candidate for designing probes that can selectively bind to biological targets with high affinity. For instance, researchers have explored its use in developing fluorescent probes for cellular imaging, leveraging its aldehyde functionality to form covalent bonds with nucleophiles within living cells.

One of the most compelling aspects of 2-amino-5-fluoro-3-(trifluoromethyl)benzaldehyde is its versatility as a synthetic intermediate. The aldehyde group serves as a reactive site for condensation reactions with various nucleophiles, enabling the construction of more complex molecular architectures. This has led to its incorporation into libraries of heterocyclic compounds, which are frequently screened for pharmacological activity. The trifluoromethyl-substituted benzene ring provides a scaffold that can be further functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional substituents and tailor the biological properties of derived compounds.

Recent advances in computational chemistry have also enhanced our understanding of how 2-amino-5-fluoro-3-(trifluoromethyl)benzaldehyde interacts with biological systems. Molecular docking studies have revealed its potential binding to enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory therapeutics. Furthermore, virtual screening campaigns have identified derivatives of this compound as candidates for inhibiting proteases that play roles in cancer progression. These computational insights have guided experimental efforts toward optimizing lead structures for clinical development.

The synthesis of 2-amino-5-fluoro-3-(trifluoromethyl)benzaldehyde itself presents an interesting challenge due to the need to introduce multiple functional groups with high regioselectivity. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent methodologies have emerged that streamline this process by employing transition-metal catalysis or photoredox systems to achieve selective transformations. These advancements not only improve yield but also reduce the environmental impact of producing such specialized compounds.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated. The unique electronic properties of fluorine influence both pharmacokinetic and pharmacodynamic profiles of drug candidates. In 2-amino-5-fluoro-3-(trifluoromethyl)benzaldehyde, the fluorine atom at the 5-position contributes to these effects by modulating electron density around the aromatic ring. This has been exploited in designing molecules with enhanced bioavailability or altered receptor binding characteristics. For example, studies have shown that fluorinated benzaldehydes exhibit improved penetration through blood-brain barriers when compared to their hydrogenated counterparts.

Moreover, the growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for producing 2-amino-5-fluoro-3-(trifluoromethyl)benzaldehyde and its derivatives. Catalytic methods that minimize waste and energy consumption are being prioritized over traditional stoichiometric approaches. Such efforts align with broader industry trends toward reducing the ecological footprint of chemical manufacturing while maintaining high standards of product quality.

In conclusion,2-amino-5-fluoro-3-(trifluoromethyl)benzaldehyde (CAS No. 1806964-23-7) represents a promising entity in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. Its applications span from serving as a key intermediate in drug synthesis to acting as a probe for biological investigations. As computational tools continue to refine our understanding of molecular interactions and synthetic methodologies evolve toward greater efficiency,this compound is poised to play an increasingly significant role in advancing therapeutic development across multiple disciplines.